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Compound of Interest

Compound Name: H-L-Arg-anbaipr 2hcl

Cat. No.: B1528248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-L-Arg-anbaipr 2HCl (L-Arginine-5-amino-2-nitrobenzoic acid isopropylamide

dihydrochloride) is a fluorogenic substrate designed for the sensitive detection of various

proteases, including cathepsins and aminopeptidases.[1] Upon enzymatic cleavage of the

amide bond, the highly fluorescent product is released, providing a quantitative measure of

enzyme activity.[1] Proper preparation of a concentrated stock solution is a critical first step for

ensuring accurate, reproducible, and reliable results in subsequent enzymatic assays.

These application notes provide a detailed protocol for the preparation, handling, and storage

of an H-L-Arg-anbaipr 2HCl stock solution.

Chemical and Physical Properties
A summary of the key properties of H-L-Arg-anbaipr 2HCl is provided in the table below.
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Property Value

Synonyms
L-Arginine-5-amino-2-nitrobenzoic acid

isopropylamide dihydrochloride

Molecular Formula C₁₆H₂₅N₇O₄·2HCl

Molecular Weight 452.34 g/mol

Form Lyophilized solid

Storage of Solid 2-8°C[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of H-L-Arg-anbaipr 2HCl. It
is recommended to prepare a concentrated stock solution to minimize the volume of solvent

added to the final enzymatic assay.

Materials:

H-L-Arg-anbaipr 2HCl powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized H-L-Arg-anbaipr 2HCl to
equilibrate to room temperature for 15-20 minutes. This prevents condensation of moisture

onto the powder.
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Mass Calculation: To prepare a 10 mM stock solution, the required mass of H-L-Arg-anbaipr
2HCl can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x

452.34 g/mol = 4.52 mg

Reconstitution: a. Carefully weigh the calculated amount of H-L-Arg-anbaipr 2HCl powder

and transfer it to a sterile microcentrifuge tube. b. Add the appropriate volume of high-purity

DMSO to the tube. c. Close the tube tightly and vortex thoroughly for 1-2 minutes to ensure

complete dissolution. d. If the powder does not dissolve completely, brief sonication in a

water bath may be used to facilitate dissolution.

Aliquoting: a. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Storage: a. Store the aliquots at -20°C or -80°C for long-term storage. b. Protect the stock

solution from light to prevent photobleaching of the fluorogenic component.

Quantitative Data Summary
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Parameter Recommended Value Notes

Solvent High-purity DMSO

While the dihydrochloride form

suggests aqueous solubility,

DMSO is a common solvent for

similar peptide-based

substrates, ensuring complete

dissolution and minimizing

hydrolysis.

Stock Concentration 1-10 mM

A 10 mM stock is a common

starting point and allows for

easy dilution into the final

assay buffer.

Storage Temperature (Solid) 2-8°C
As recommended by suppliers.

[2]

Storage Temperature

(Solution)
-20°C or -80°C

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

Light Sensitivity Yes
Protect from light during

storage and handling.

Visualizations
The following diagrams illustrate the logical workflow for preparing the H-L-Arg-anbaipr 2HCl
stock solution and its subsequent use in a typical enzymatic assay.
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Stock Solution Preparation

Start:
Lyophilized H-L-Arg-anbaipr 2HCl

Equilibrate to
Room Temperature

Weigh Powder

Add High-Purity
DMSO

Vortex/Sonicate
to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C to -80°C
(Protect from Light)
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Enzymatic Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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